Cas no 2091562-96-6 (2-(Ethoxymethyl)-4,4-difluoropyrrolidine)

• Product Name: 2-(Ethoxymethyl)-4,4-difluoropyrrolidine
• CAS No: 2091562-96-6
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 5721418
• PubChem ID: 121204147
• Update Time: 2025-06-12

2-(Ethoxymethyl)-4,4-difluoropyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2091562-96-6
• 2-(ethoxymethyl)-4,4-difluoropyrrolidine
• F1907-8093
• BMGJRXDQOCIKLV-UHFFFAOYSA-N
• AKOS026712436
• Pyrrolidine, 2-(ethoxymethyl)-4,4-difluoro-
• 2-(Ethoxymethyl)-4,4-difluoropyrrolidine

• Inchi： 1S/C7H13F2NO/c1-2-11-4-6-3-7(8,9)5-10-6/h6,10H,2-5H2,1H3
• InChI Key： BMGJRXDQOCIKLV-UHFFFAOYSA-N
• SMILES： FC1(CNC(COCC)C1)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 170.9±40.0 °C(Predicted)
• pka: 6.80±0.10(Predicted)

Additional information on 2-(Ethoxymethyl)-4,4-difluoropyrrolidine

Introduction to 2-(Ethoxymethyl)-4,4-difluoropyrrolidine (CAS No. 2091562-96-6)

2-(Ethoxymethyl)-4,4-difluoropyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 2091562-96-6, is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a structurally unique scaffold that exhibits promising properties for further development in drug discovery and synthetic applications. The presence of both ethoxymethyl and difluoropyrrolidine moieties in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable candidate for exploring novel pharmacological interactions.

The< strong>Ethoxymethyl group introduces a versatile alkylating moiety, which can be further functionalized to explore diverse chemical transformations. This feature is particularly useful in the synthesis of complex molecular architectures, where selective modification is often required. Concurrently, the< strong>difluoropyrrolidine core contributes to the compound's overall reactivity and stability, offering a balance between structural integrity and chemical manipulability. Such attributes make 2-(Ethoxymethyl)-4,4-difluoropyrrolidine a compelling subject for investigating potential therapeutic applications.

In recent years, fluorinated heterocycles have emerged as a cornerstone in the development of modern pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles. The incorporation of fluorine atoms into biological targets often leads to enhanced drug efficacy and reduced toxicity. Within this context, 2-(Ethoxymethyl)-4,4-difluoropyrrolidine stands out as a promising intermediate for constructing novel fluorinated drug candidates. Its unique structural framework provides a foundation for designing molecules with tailored biological activities.

One of the most intriguing aspects of CAS No. 2091562-96-6 is its potential utility in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is frequently associated with various diseases, including cancer. By leveraging the< strong>Ethoxymethyl and< strong>difluoropyrrolidine functional groups, researchers can develop molecules that selectively interact with specific kinase domains. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases, warranting further exploration in this direction.

The< strong>Ethoxymethyl moiety also opens up possibilities for exploring chiral chemistry, as it can be readily modified to introduce stereocenters into the molecular framework. Chirality is a fundamental aspect of many biologically active compounds, and the ability to control stereochemistry is essential for achieving optimal pharmacological outcomes. By employing asymmetric synthesis strategies, researchers can generate enantiomerically pure forms of 2-(Ethoxymethyl)-4,4-difluoropyrrolidine, which may exhibit enhanced selectivity and reduced side effects compared to their racemic counterparts.

Additionally, the< strong>difluoropyrrolidine core has been shown to enhance binding interactions with biological targets by improving lipophilicity and metabolic stability. This property is particularly valuable in drug design, where optimizing these parameters can significantly improve drug-like characteristics. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of fluorinated compounds with high accuracy, facilitating the rapid identification of promising candidates for experimental validation.

In conclusion,2-(Ethoxymethyl)-4,4-difluoropyrrolidine (CAS No. 2091562-96-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of< strong>Ethoxymethyl and< strong>difluoropyrrolidine functional groups makes it an attractive scaffold for developing novel drug candidates targeting various diseases. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are likely to play an increasingly important role in future therapeutic interventions.